Cas no 54729-77-0 (1,4-Bis(diethylphosphino)butane)

• Product Name: 1,4-Bis(diethylphosphino)butane
• CAS No: 54729-77-0
• MF: C₁₂H₂₈P₂
• MW: 234.298245429993
• CID: 942746
• PubChem ID: 13213387
• Update Time: 2025-04-19

1,4-Bis(diethylphosphino)butane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(diethylphosphino)butane
• 4-diethylphosphanylbutyl(diethyl)phosphane
• 54729-77-0
• SCHEMBL295813
• DTXSID00528476
• (Butane-1,4-diyl)bis(diethylphosphane)
• DB-311506

• Inchi： 1S/C12H28P2/c1-5-13(6-2)11-9-10-12-14(7-3)8-4/h5-12H2,1-4H3
• InChI Key： MJQKAQFGSBAFJG-UHFFFAOYSA-N
• SMILES： P(CC)(CC)CCCCP(CC)CC

Computed Properties

• Exact Mass: 234.16662489g/mol
• Monoisotopic Mass: 234.16662489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 4.81000